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Compound of Interest

Compound Name: 2-(Cyclopentyloxy)-1,3-thiazole
CAS No.: 2097924-28-0
Cat. No.: B3000078
Get Quote
. J

Executive Summary

2-(Cyclopentyloxy)-1,3-thiazole (CAS: 1469988-63-3) is a specialized heterocyclic
intermediate used primarily in the synthesis of pharmaceutical candidates, particularly in the
development of kinase inhibitors and metabolic modulators.[1] As a 2-alkoxythiazole derivative,
it combines the electron-deficient nature of the thiazole ring with the lipophilic properties of the
cyclopentyl ether moiety.[1]

This guide provides a comprehensive technical framework for the safe handling, storage, and
experimental application of this compound. Due to the limited availability of specific
toxicological data for this research-grade chemical, the protocols herein are derived from
Structure-Activity Relationship (SAR) analysis of analogous heteroaryl ethers and standard
safety practices for high-potency intermediates.

Physicochemical Profile & Identification

The following data establishes the baseline identity and physical state of the compound for risk
assessment.
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Property Specification / Value Notes
Chemical Name 2-(Cyclopentyloxy)-1,3-thiazole
CAS Number 1469988-63-3 Research-grade identifier
Molecular Formula CsH11NOS
Molecular Weight 169.24 g/mol
Pale yellow liquid to low- Predicted based on MW and

Physical State ) i . -
melting solid lipophilicity

Extrapolated from 2-

Boiling Point ~220-240°C (Predicted) ]
ethoxythiazole (BP 160°C)
N Soluble in DCM, EtOAc, Poor water solubility due to
Solubility
DMSO, Methanol cyclopentyl group
Partition Coeff.[1][2][3][4][5] ) Indicates high membrane
~2.5 (Predicted) N
(LogP) permeability

Hazard Identification & Risk Assessment
GHS Classification (Derived)

Based on the functional groups (thiazole ring, ether linkage) and analogous compounds (e.g.,
2-ethoxythiazole), the following GHS classifications apply:

o Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1]
o Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1]

» Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory
irritation.[1]

o Flammable Liquids (Category 4): H227 - Combustible liquid (Predicted).[1]

Critical Chemical Hazards[1]
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Peroxide Formation: While heteroaryl ethers are generally more stable than dialkyl ethers,
the alpha-protons on the cyclopentyl ring (adjacent to oxygen) are susceptible to radical
abstraction.[1] Long-term storage in the presence of air may lead to peroxide accumulation.

[1]

Acid Sensitivity: The ether linkage at the 2-position of the thiazole ring can be susceptible to
cleavage under strong acidic conditions, releasing cyclopentanol and 2-hydroxythiazole
(which tautomerizes to thiazolinone).[1]

Safe Handling Protocols
Engineering Controls

Primary Containment: All handling, weighing, and transfer operations must be conducted
within a certified chemical fume hood operating at a face velocity of 80—100 fpm.

Inert Atmosphere: Due to potential oxidative instability, it is best practice to handle this
compound under a blanket of Nitrogen (N2) or Argon (Ar), particularly during heating or
prolonged processing.[1]

Personal Protective Equipment (PPE)[1]

Hand Protection:Nitrile gloves (minimum thickness 0.11 mm) are sufficient for incidental
splash protection.[1] For prolonged immersion or cleaning spills, use Silver Shield/4H
laminate gloves.

Eye Protection: Chemical splash goggles are mandatory. Face shields should be used during
synthesis scale-up (>59).[1]

Respiratory Protection: If fume hood containment is breached or during spill cleanup, use a
NIOSH-approved respirator with organic vapor cartridges (OV).[1]

Experimental Workflow: Inert Transfer

The following diagram illustrates the required workflow for transferring the compound to a

reaction vessel to minimize moisture and oxygen exposure.
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Caption: Protocol for transferring 2-(Cyclopentyloxy)-1,3-thiazole from storage to reaction
vessel to prevent hydrolysis and oxidation.

Storage & Stability
o Temperature: Store at 2—8°C (Refrigerated).
e Environment: Store under an inert atmosphere (Argon preferred due to density).[1]

o Container: Amber glass vials with PTFE-lined caps to prevent UV degradation and cap
corrosion.[1]

» Shelf Life: Re-test purity every 6 months. Check for peroxide formation (using KI starch
paper) before distillation or heating if stored >12 months.[1]

Synthesis & Reaction Monitoring
Common Synthetic Route

Researchers typically synthesize this compound via Nucleophilic Aromatic Substitution (S»Ar).

[1]

Reagents: 2-Bromothiazole + Cyclopentanol.[1]

Base: Sodium Hydride (NaH) or Cesium Carbonate (Cs2C0Os3).[1]

Solvent: DMF or THF (Dry).[1]

Mechanism: The alkoxide attacks the C2 position of the thiazole, displacing the halide.[1]

Monitoring (TLC/HPLC)
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e TLC: Silica gel plates.
o Eluent: Hexane:Ethyl Acetate (4:1).[1]

o Visualization: UV (254 nm).[1] Thiazoles quench fluorescence. lodine stain may also be
effective.

o HPLC: Reverse-phase C18 column.[1]

o Mobile Phase: Acetonitrile/Water (+0.1% Formic Acid).[1]

Emergency Response Procedures

In the event of an accident, the following decision tree guides the immediate response.

Incident Detected

Identify Type
Skin Contact Eye Contact Spill (>10mL)
. . . Evacuate Area
Wash 15 min (Soap/Water) Rinse 15 min (Eyewash)
. : . Use Absorbent Pads
Seek Medical Aid Consult Ophthalmologist :
Wear Respirator

Click to download full resolution via product page

Caption: Immediate decision logic for personnel exposure or laboratory spills involving thiazole
derivatives.

Fire Fighting
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e Media: Dry chemical, COz2, or alcohol-resistant foam.[1] Do NOT use a solid water stream as
it may scatter the liquid.

e Hazardous Combustion Products: Burning will release Nitrogen Oxides (NOx) and Sulfur
Oxides (SOx).[1] Firefighters must wear SCBA.[1]

Waste Disposal[1]

e Do not dispose of down the drain.[6]

e Collect in a combustible solvent waste container (e.g., "Non-Halogenated Organic Waste").

[1]

» Label clearly with "Thiazole Derivative - Irritant".[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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